4-Bromo-2-phenoxybenzonitrile
Cat. No. B1442999
Key on ui cas rn:
875664-25-8
M. Wt: 274.11 g/mol
InChI Key: WFMNRTXOZNBDSV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07553850B2
Procedure details
Sodium hydride (12 g, 300 mmol) (60% by wt) was weighed into a flask and washed free of oil with several hexane rinsings. The hexanes were decanted and discarded and DMF was added to the flask. A solution of phenol (23.5 g, 250 mmol) in DMF (100 mL) was added dropwise and the mixture was stirred at room temperature. To the mixture was added a solution of 4-bromo-2-fluoro-benzonitrile (50 g, 250 mmol, 100 mL DMF), dropwise. Upon complete addition, the reaction was refluxed for 20 h. The reaction was cooled to room temperature and poured into cold 1 N NaOH. A fine, tan precipitate formed and was collected by vacuum filtration to give Compound 5c. MS m/z (MH+) 277.
Name
Identifiers
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REACTION_CXSMILES
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[H-].[Na+].[C:3]1([OH:9])[CH:8]=[CH:7][CH:6]=[CH:5][CH:4]=1.[Br:10][C:11]1[CH:18]=[CH:17][C:14]([C:15]#[N:16])=[C:13](F)[CH:12]=1.[OH-].[Na+]>CN(C=O)C>[Br:10][C:11]1[CH:18]=[CH:17][C:14]([C:15]#[N:16])=[C:13]([O:9][C:3]2[CH:8]=[CH:7][CH:6]=[CH:5][CH:4]=2)[CH:12]=1 |f:0.1,4.5|
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Inputs
Step One
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Name
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|
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Quantity
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12 g
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Type
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reactant
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|
Smiles
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[H-].[Na+]
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Step Two
Step Three
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Name
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|
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Quantity
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100 mL
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Type
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reactant
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Smiles
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BrC1=CC(=C(C#N)C=C1)F
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Step Four
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Name
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|
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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[OH-].[Na+]
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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the mixture was stirred at room temperature
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
WASH
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Type
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WASH
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Details
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washed free of oil with several hexane rinsings
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CUSTOM
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Type
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CUSTOM
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Details
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The hexanes were decanted
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ADDITION
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Type
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ADDITION
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Details
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DMF was added to the flask
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ADDITION
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Type
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ADDITION
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Details
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Upon complete addition
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TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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the reaction was refluxed for 20 h
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Duration
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20 h
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TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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The reaction was cooled to room temperature
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CUSTOM
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Type
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CUSTOM
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|
Details
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A fine, tan precipitate formed
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FILTRATION
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Type
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FILTRATION
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Details
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was collected by vacuum filtration
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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BrC1=CC(=C(C#N)C=C1)OC1=CC=CC=C1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
